Cas no 71675-87-1 (2-Methoxy-4-amino-5-ethylsulfonylbenzoic Acid)

• Product Name: 2-Methoxy-4-amino-5-ethylsulfonylbenzoic Acid
• CAS No: 71675-87-1
• MF: C₁₀H₁₃NO₅S
• MW: 259.278921842575
• MDL: MFCD04973619
• CID: 59248
• PubChem ID: 354333160
• Update Time: 2025-07-01

2-Methoxy-4-amino-5-ethylsulfonylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(ethylsulfonyl)-2-methoxybenzoic acid
• 2-methoxyl-4-amino-5-ethylsulfonylbenzoic acid
• 4-Amino-5-ethylsulfonyl-2-methoxybenzoic acid
• 2-Methoxy-4-amino-5-ethylsulfonylbenzoic Acid
• 2-Methoxy-4-amino-5-
• Amisulpride Acid
• 4-Amino-5-(ethylsulphonyl)-o-anisic acid
• 4-amino-5-(ethanesulfonyl)-2-methoxybenzoic acid
• Benzoic acid, 4-amino-5-(ethylsulfonyl)-2-methoxy-
• 2-Methoxy-4-amino-5-ethylsulfonyl benzoic acid
• PubChem18225
• OJVNCXHGGYYOPH-UHFFFAOYSA-N
• ZI
• 4-Amino-5-(ethylsulfonyl)-2-methoxybenzoicacid
• A1-01727
• MFCD04973619
• BCP22957
• FT-0641361
• NS00000716
• SCHEMBL3313702
• 4-Amino-5-(ethylsulphonyl)-2-methoxybenzoic Acid
• 4-azanyl-5-ethylsulfonyl-2-methoxy-benzoic acid
• 4-Amino-5-(ethylsulphonyl)-2-methoxybenzoic Acid; Amisulpride Imp. E (EP); Amisulpride Impurity E
• 2-methoxy-4-amino-5-ethylsulphonylbenzoic acid
• 71675-87-1
• A837283
• CS-M1894
• 4-amino-5-(ethyl sulfonyl)-2-methoxybenzoic acid
• EC 275-833-8
• 4-amino-5-(ethylsulfonyl)-2-methoxy benzoic acid
• Amisulpride impurity (2-Methoxy-4-amino-5-ethylsulfonylbenzoic Acid)
• s11440
• SY042620
• GS-3369
• AMY40446
• EINECS 275-833-8
• AC-6121
• 2-methoxy-4-amino-5-ethysulfonyl benzoic acid
• 2-methoxy-4-amino-5-ethylsulphonyl benzoic acid
• W-104510
• QE5K498QLP
• AKOS005171595
• DTXSID80992277
• Amisulpride Imp. E (EP): 4-Amino-5-(ethylsulphonyl)-2-methoxybenzoic Acid
• STK503889
• ALBB-006392
• DB-006646
• A2615

• MDL： MFCD04973619
• Inchi： 1S/C10H13NO5S/c1-3-17(14,15)9-4-6(10(12)13)8(16-2)5-7(9)11/h4-5H,3,11H2,1-2H3,(H,12,13)
• InChI Key： OJVNCXHGGYYOPH-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=C(C(=O)O)C(=CC=1N)OC)(=O)=O

Computed Properties

• Exact Mass: 259.05100
• Monoisotopic Mass: 259.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 115

Experimental Properties

• Color/Form: No data available
• Density: 1.39
• Melting Point: 148.0 to 152.0 deg-C
• Boiling Point: 529.6°C at 760 mmHg
• Flash Point: 274.1±30.1 °C
• Refractive Index: 1.568
• PSA: 115.07000
• LogP: 2.43120

2-Methoxy-4-amino-5-ethylsulfonylbenzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Methoxy-4-amino-5-ethylsulfonylbenzoic Acid

Introduction to 2-Methoxy-4-amino-5-ethylsulfonylbenzoic Acid (CAS No. 71675-87-1)

2-Methoxy-4-amino-5-ethylsulfonylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 71675-87-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motifs that include a methoxy group, an amino group, and an ethylsulfonyl substituent. These structural features contribute to its distinct chemical properties and biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The synthesis and application of 2-methoxy-4-amino-5-ethylsulfonylbenzoic acid have been extensively studied in recent years, particularly in the context of drug discovery and molecular pharmacology. The benzoic acid core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. The presence of the methoxy group at the 2-position enhances the lipophilicity of the molecule, while the amino group at the 4-position provides a site for further functionalization or interaction with biological receptors. The ethylsulfonyl group at the 5-position introduces a polar moiety, which can influence solubility and metabolic stability.

In recent research, 2-methoxy-4-amino-5-ethylsulfonylbenzoic acid has been explored as a potential intermediate in the synthesis of bioactive molecules. Its structural framework has been utilized to develop compounds with anti-inflammatory, anticancer, and antimicrobial properties. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase. These findings highlight its potential as a lead compound for further drug development.

The pharmacokinetic profile of 2-methoxy-4-amino-5-ethylsulfonylbenzoic acid has also been investigated, revealing insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary studies suggest that this compound exhibits moderate solubility in water and oil-based media, which is favorable for formulation development. Additionally, its metabolic stability appears to be influenced by the ethylsulfonyl group, which can undergo conjugation with glucuronic acid or sulfate moieties in vivo.

One of the most intriguing aspects of 2-methoxy-4-amino-5-ethylsulfonylbenzoic acid is its potential role in modulating cellular signaling pathways. Research has indicated that this compound can interact with specific transcription factors and kinases, thereby affecting gene expression and protein phosphorylation cascades. These interactions may contribute to its therapeutic effects in conditions such as cancer and neurodegenerative diseases. For example, studies have shown that derivatives of this compound can inhibit the activity of cyclin-dependent kinases (CDKs), which are crucial regulators of cell cycle progression.

The synthetic methodologies for preparing 2-methoxy-4-amino-5-ethylsulfonylbenzoic acid have also been optimized to enhance yield and purity. Common synthetic routes involve multi-step organic transformations, including sulfonylation reactions, nitration followed by reduction, and methylation at specific positions on the benzoic acid ring. Advances in catalytic systems and green chemistry principles have further improved the efficiency and sustainability of these synthetic processes.

In conclusion, 2-methoxy-4-amino-5-ethylsulfonylbenzoic acid (CAS No. 71675-87-1) represents a promising candidate for pharmaceutical research due to its unique structural features and biological activities. Its potential applications in drug development are vast, ranging from anti-inflammatory therapies to targeted cancer treatments. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to play a significant role in future medical advancements.